3-Amino-4-hydroxyfluoranthene-8,9-dione
Description
3-Amino-4-hydroxyfluoranthene-8,9-dione is a polycyclic aromatic compound characterized by a fluoranthene backbone fused with a quinone moiety. This article compares its hypothetical properties with structurally related compounds, leveraging existing research on analogous derivatives.
Properties
CAS No. |
192704-01-1 |
|---|---|
Molecular Formula |
C16H9NO3 |
Molecular Weight |
263.25 g/mol |
IUPAC Name |
4-amino-9-hydroxyfluoranthene-3,8-dione |
InChI |
InChI=1S/C16H9NO3/c17-11-3-1-7-9-5-13(19)14(20)6-10(9)8-2-4-12(18)16(11)15(7)8/h1-6,20H,17H2 |
InChI Key |
KPNLCSFVHYIXQD-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C(=O)C=CC3=C4C=C(C(=O)C=C4C1=C32)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-4-hydroxyfluoranthene-8,9-dione typically involves multi-step organic reactions. One common method includes the nitration of fluoranthene followed by reduction to introduce the amino group. The hydroxyl group can be introduced through hydroxylation reactions. The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the compound.
Industrial Production Methods
Industrial production of 3-Amino-4-hydroxyfluoranthene-8,9-dione may involve large-scale nitration and reduction processes, followed by purification steps such as recrystallization or chromatography. The choice of industrial methods depends on factors like cost, efficiency, and environmental impact.
Chemical Reactions Analysis
Types of Reactions
3-Amino-4-hydroxyfluoranthene-8,9-dione can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.
Reduction: Reduction reactions can modify the functional groups, potentially leading to different derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, are optimized based on the specific reaction and desired product.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives.
Scientific Research Applications
3-Amino-4-hydroxyfluoranthene-8,9-dione has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound’s derivatives have been studied for their biological activities, including antimicrobial and anticancer properties.
Medicine: Research has explored its potential as a therapeutic agent, particularly in the development of new drugs.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Amino-4-hydroxyfluoranthene-8,9-dione involves its interaction with molecular targets and pathways within biological systems. The compound can bind to specific enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of cell growth or induction of apoptosis in cancer cells.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following compounds share structural motifs with 3-amino-4-hydroxyfluoranthene-8,9-dione, particularly the fused aromatic dione system:
Mechanistic Insights
- Benzo[f]indole-4,9-dione Derivatives: These compounds induce apoptosis in triple-negative breast cancer (TNBC) cells (MDA-MB 231) via ROS-mediated stress, activating intrinsic caspase pathways (caspase-9, Bax/Bcl-2 imbalance). Their selectivity for cancer cells over normal cells is attributed to the metabolic hyperactivity of TNBC, which amplifies ROS vulnerability .
- Naphtho[2,3-b]furan-4,9-dione Hybrids : Phosphonate-modified derivatives exhibit dual mechanisms: redox cycling (generating ROS) and DNA damage via topoisomerase inhibition. Their phosphonate groups enhance solubility and cellular uptake, improving potency in estrogen receptor-positive (MCF-7) and cervical (HeLa) cancer models .
- 3-Amino-4-hydroxyfluoranthene-8,9-dione: The fluoranthene core may enhance π-stacking interactions with DNA or proteins, while the -NH₂ and -OH groups could facilitate stronger redox cycling than indole or furan analogues. However, the lack of substituents like phosphonates might limit bioavailability compared to naphtho-furan derivatives.
Efficacy and Selectivity
- Benzo[f]indole-4,9-dione Derivatives: LACBio1-4 show IC₅₀ values of 5–10 µM in TNBC cells, with minimal toxicity to non-cancerous fibroblasts .
- Naphtho[2,3-b]furan-4,9-dione Hybrids : IC₅₀ ranges from 2–15 µM depending on the phosphonate side chain, demonstrating broader anticancer activity but higher variability .
- 3-Amino-4-hydroxyfluoranthene-8,9-dione: Predicted efficacy could surpass indole derivatives due to fluoranthene’s extended aromatic system, but poor solubility may require structural modifications (e.g., sulfonation or pegylation) for practical use.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
